1-[1-(2-methoxyethyl)-3-piperidinyl]-N-{[1-methyl-3-(4-phenoxyphenyl)-1H-pyrazol-4-yl]methyl}methanamine

• IUPAC Name: 1-[1-(2-methoxyethyl)piperidin-3-yl]-N-[[1-methyl-3-(4-phenoxyphenyl)pyrazol-4-yl]methyl]methanamine
• InChI: InChI=1S/C26H34N4O2/c1-29-20-23(18-27-17-21-7-6-14-30(19-21)15-16-31-2)26(28-29)22-10-12-25(13-11-22)32-24-8-4-3-5-9-24/h3-5,8-13,20-21,27H,6-7,14-19H2,1-2H3
• InChI Key: LCRFBQZLFWFDCF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2=CC=C(C=C2)OC3=CC=CC=C3)CNCC4CCCN(C4)CCOC
• Molecular Formula: C26H34N4O2
• Molecular Weight: 434.6 g/mol

Description

The chemical structure belongs to a class of compounds known for their complex synthesis and multifaceted chemical properties. While direct studies on this specific compound were not found, research on similar chemical structures provides a foundation for understanding its potential synthesis, molecular structure, and properties.

Synthesis Analysis

The synthesis of complex molecules often involves multi-step reactions, starting from simpler precursors. For example, Kumar et al. (2004) describe the synthesis of a compound with potential imaging capabilities, using a precursor synthesized in five steps with a 30% overall yield (Kumar et al., 2004). This illustrates the intricate processes that could be involved in synthesizing the compound .

Molecular Structure Analysis

Structural analysis techniques such as NMR, FT-IR, and X-ray crystallography are crucial for understanding the molecular structure of complex compounds. For instance, Shimoga et al. (2018) characterized a synthesized compound using these spectroscopic methods, providing a detailed analysis of its molecular structure (Shimoga et al., 2018).

Chemical Reactions and Properties

The reactivity and chemical behavior of compounds can be inferred from studies on similar molecules. For example, research by Minegishi et al. (2015) on a series of indenopyrazoles sheds light on their antiproliferative activity and the role of specific functional groups in determining their chemical properties (Minegishi et al., 2015).

Scientific Research Applications

G Protein-Biased Dopaminergics Discovery

A study by Möller et al. (2017) explored 1,4-disubstituted aromatic piperazines, recognizing aminergic G protein-coupled receptors. Incorporating a pyrazolo[1,5-a]pyridine heterocyclic appendage into the arylpiperazine core led to high-affinity dopamine receptor partial agonists. These compounds favor G protein activation over β-arrestin recruitment, showing antipsychotic activity in vivo, which indicates their potential as novel therapeutics in dopaminergic systems (Möller et al., 2017).

Synthesis and PET Ligand Potential

Kumar et al. (2004) described the synthesis of a potential PET imaging agent targeting CB1 receptors. The research focused on the chemical synthesis and in vitro evaluation of the agent, demonstrating its selective labeling of CB1 receptors in human brain samples. This study highlights the compound's potential in imaging studies related to cannabinoid receptors (Kumar et al., 2004).